Cas no 853310-97-1 (4-(4-fluorophenyl)-2-thiophenecarbaldehyde)

4-(4-fluorophenyl)-2-thiophenecarbaldehyde structure
853310-97-1 structure
Product Name:4-(4-fluorophenyl)-2-thiophenecarbaldehyde
CAS No:853310-97-1
MF:C11H7FOS
MW:206.236085176468
CID:1840658
PubChem ID:20099760
Update Time:2025-04-21

4-(4-fluorophenyl)-2-thiophenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(4-fluorophenyl)-2-thiophenecarbaldehyde
    • FTMDO
    • AC1Q6H1G
    • 1,3-Dioxol-2-one,4-[[(4-fluorophenyl)thio]methyl]-5-methyl-
    • 4-(4-Fluorophenyl)thiomethyl-5-methyl-1,3-dioxol-2-one
    • AC1L4Z5C
    • SureCN10505620
    • 1,3-dioxol-2-one, 4-[[(4-fluorophenyl)thio]methyl]-5-methyl-
    • ACMC-1C4N4
    • 4-(4-fluorophenyl)thiophene-2-carbaldehyde
    • CTK4A7482
    • 853310-97-1
    • EN300-634282
    • A1-12115
    • SCHEMBL2320780
    • AKOS004116150
    • Inchi: 1S/C11H7FOS/c12-10-3-1-8(2-4-10)9-5-11(6-13)14-7-9/h1-7H
    • InChI Key: TYJMKLCAPMSIMH-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CC(=C1)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 206.02016418g/mol
  • Monoisotopic Mass: 206.02016418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.3Ų

4-(4-fluorophenyl)-2-thiophenecarbaldehyde Pricemore >>

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